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Compound of Interest

Compound Name: 2,3-Epoxypentane

Cat. No.: B1619121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Epoxypentane, also known as 2,3-pentene oxide or 2-ethyl-3-methyloxirane, is a five-

carbon epoxide that serves as a valuable model compound for investigating the characteristic

reactions of epoxides.[1] Its simple yet chiral structure allows for detailed studies of reaction

mechanisms and stereochemistry, which are broadly applicable to more complex systems in

organic synthesis and drug development.[1][2] The high reactivity of its strained three-

membered ether ring makes it a versatile intermediate for synthesizing a variety of

functionalized molecules, including diols and amino alcohols, through ring-opening reactions.[1]

[3] This guide provides a comprehensive overview of the core physical properties of 2,3-
epoxypentane, detailed experimental protocols for their determination, and logical workflows

for its synthesis.

Physicochemical Properties
The fundamental physical and chemical properties of 2,3-epoxypentane are summarized

below. These properties are crucial for its handling, application in synthesis, and for analytical

characterization.
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Property Value Source

CAS Number 4016-15-3 [1][4][5][6][7]

Molecular Formula C₅H₁₀O [4][5][6][7][8]

Molecular Weight 86.13 g/mol [1][5]

86.1323 g/mol [4][8]

Boiling Point 79-83 °C (at 750 Torr) [1][5][6][7]

Density 0.845 ± 0.06 g/cm³ (Predicted) [1][5][6][7]

Common Synonyms
2,3-Pentene oxide, 2-Ethyl-3-

methyloxirane
[1][4][7]

Stereoisomers

Exists as cis and trans

isomers, and their

corresponding enantiomers.

[8][9]

Note: Specific experimental values for melting point and refractive index are not readily

available in the cited literature. For a related isomer, 1,2-epoxypentane, a refractive index of

n20/D 1.396 has been reported.

Experimental Protocols & Methodologies
Accurate determination of physical properties and chemical purity is essential for the effective

use of 2,3-epoxypentane in research and development.

Protocol 1: Determination of Boiling Point via
Ebulliometry
Ebulliometry is a precise method for determining the boiling point of a liquid by measuring its

boiling temperature at various applied pressures.[10] The heat of vaporization can also be

derived from this data.[10]

Methodology:
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Apparatus Setup: Place the pure 2,3-epoxypentane sample in an ebulliometer, which is

connected to a vacuum system and a pressure gauge (e.g., a Wallace and Tiernan gauge).

[10] A high-precision thermometer (e.g., a Hewlett-Packard quartz thermometer) is used to

measure the temperature of the boiling liquid.[10]

Measurement: Reduce the pressure within the system to a starting value. Heat the sample

until it boils steadily. Record the stable temperature and pressure.

Data Collection: Increase the pressure in controlled increments, allowing the system to

stabilize at each new pressure point. Record the corresponding boiling temperature for each

pressure setting.

Data Analysis: Plot the natural logarithm of the pressure (ln P) against the inverse of the

absolute temperature (1/T).

Calculation: The data are fitted to the Clausius-Clapeyron equation.[10] This relationship

allows for the determination of the heat of vaporization (ΔHvap) from the slope of the line

and the precise boiling point at a specific pressure (e.g., standard pressure).[10]

Protocol 2: Determination of Epoxide Content via
Titration
The concentration of epoxide groups, often expressed as the "epoxide value," is a critical

quality parameter. The most common methods rely on the ring-opening reaction of the epoxide

with a hydrogen halide.[11][12]

Methodology (Hydrochloric Acid-Acetone Method):

Reagent Preparation: Prepare a standardized solution of sodium hydroxide (e.g., 0.1 M) in

water. Prepare the titration solvent by mixing hydrochloric acid and acetone, for instance, in

a 1:40 volume ratio.[13] A mixed indicator (e.g., cresol red and thymol blue) is also prepared.

[13]

Sample Preparation: Accurately weigh a sample of 2,3-epoxypentane (e.g., 0.4-0.5 g) and

place it into a stoppered conical flask.[11]
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Reaction: Add a precise volume (e.g., 25 mL) of the hydrochloric acid-acetone solution to the

flask.[11] Stopper the flask, mix thoroughly, and allow the reaction to proceed. The reaction

can be accelerated by placing the flask in a constant temperature bath (e.g., 45°C) for a set

period (e.g., 2-4 hours) to ensure complete reaction.[11]

Titration: After cooling the solution to room temperature, add a few drops of the indicator.

Titrate the solution with the standardized sodium hydroxide solution. The endpoint is reached

when the color change persists for at least 5 seconds.[11]

Blank Titration: Perform a blank titration using the same volume of the hydrochloric acid-

acetone solution without the epoxide sample to determine the initial amount of acid.[11]

Calculation: The epoxide value is calculated based on the difference in the volume of NaOH

solution consumed by the blank (V₀) and the sample (V).

Protocol 3: Stereospecific Synthesis via Peroxy Acid
Epoxidation
The synthesis of specific stereoisomers of 2,3-epoxypentane is typically achieved through the

epoxidation of the corresponding stereoisomers of 2-pentene. This reaction, often called the

Prilezhaev reaction, is known for its stereospecificity.[1]

Methodology:

Reactant Selection: To synthesize cis-2,3-epoxypentane, start with cis-2-pentene.[1] For

trans-2,3-epoxypentane, start with trans-2-pentene.[1]

Reaction Setup: Dissolve the selected 2-pentene isomer in a suitable inert solvent, such as

dichloromethane or chloroform.

Epoxidation: Add a peroxy acid (e.g., meta-chloroperoxybenzoic acid, m-CPBA) to the

solution. The reaction proceeds via a concerted mechanism where the oxygen atom from the

peroxy acid adds to the double bond in a single, syn-addition step.[1] This preserves the

stereochemistry of the starting alkene in the final epoxide product.[1]

Workup and Purification: After the reaction is complete, the solution is typically washed to

remove the carboxylic acid byproduct. The final product, 2,3-epoxypentane, is then isolated
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and purified, commonly through distillation.

Visualized Workflows and Relationships
To clarify the experimental and logical processes described, the following diagrams are

provided.
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Caption: Experimental workflow for boiling point determination using ebulliometry.
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Caption: Logical relationship of stereospecific synthesis of 2,3-epoxypentane isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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